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Compound of Interest

Compound Name: trans-ACPD

Cat. No.: B14787169 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This document provides essential, step-by-step guidance for the safe disposal of trans-ACPD
(trans-(±)-1-Amino-1,3-dicarboxycyclopentane), a selective agonist for metabotropic glutamate

receptors. Adherence to these procedures is critical to mitigate risks and ensure a safe

laboratory environment.

Key Safety and Handling Information for trans-
ACPD
Before initiating any disposal procedure, it is imperative to be familiar with the fundamental

safety and handling properties of trans-ACPD. The following table summarizes crucial data for

this compound.
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Property Information Source

Chemical Name

(±)-trans-1-

Aminocyclopentane-1,3-

dicarboxylic acid

[1]

CAS Number 67684-64-4 [1]

Molecular Formula C₇H₁₁NO₄ [1]

Molecular Weight 173.17 g/mol

Appearance Solid N/A

Solubility

Slightly soluble in water.

Soluble to 5 mM in water with

gentle warming and to 50 mM

in 1eq. NaOH. Also soluble in

DMSO.

[1][2]

Storage

Store at room temperature in a

dry, cool, and well-ventilated

place. Keep containers tightly

closed.

[3]

Primary Hazards

May cause eye, skin, and

respiratory tract irritation. The

toxicological properties have

not been fully investigated.

[4]

Personal Protective Equipment

(PPE)

Safety glasses or goggles,

appropriate gloves, and lab

coat. Ensure adequate

ventilation.

[3][4]

Step-by-Step Disposal Protocol for trans-ACPD
The disposal of trans-ACPD must be conducted in a manner that prevents environmental

contamination and adheres to institutional and regulatory guidelines. Chemical waste

generators are responsible for correctly classifying and disposing of hazardous waste.[3][5]
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1. Personal Protective Equipment (PPE) and Preparation:

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat.[3][4]

Conduct all disposal-related activities in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation exposure.[4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

2. Waste Collection and Segregation:

Solid Waste: Collect solid trans-ACPD waste, including contaminated materials like

weighing paper and pipette tips, in a designated, properly labeled hazardous waste

container.[6] The container should be sturdy, leak-proof, and made of a compatible material.

[7]

Liquid Waste: For solutions of trans-ACPD, collect the waste in a designated container for

non-halogenated organic waste or as specified by your institution's hazardous waste

program. Do not dispose of trans-ACPD solutions down the drain.[6]

Segregation: Do not mix trans-ACPD waste with incompatible chemicals. Specifically, keep

it separate from strong oxidizing agents and strong bases.[5][7]

3. Container Labeling and Storage:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name ("trans-ACPD" or "(±)-trans-1-Aminocyclopentane-1,3-dicarboxylic acid"),

and the associated hazards (e.g., "Irritant").[7]

Keep the waste container securely closed except when adding waste.[6]

Store the container in a designated satellite accumulation area (SAA) that is away from

general laboratory traffic and incompatible materials.[7]

4. Disposal of Empty Containers:
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A container that held trans-ACPD is not considered empty until it has been thoroughly

rinsed.

The first rinse of the container must be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[6]

Given that the full toxicological properties of trans-ACPD are not known, a conservative

approach is recommended.

After appropriate rinsing, the container can be disposed of according to institutional

guidelines for non-hazardous waste.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, sweep or vacuum up the solid material, avoiding dust generation.

[3][4]

Place the collected material and any contaminated cleaning supplies into a sealed container

for hazardous waste disposal.[4]

Clean the spill area with a suitable solvent and then with soap and water.

6. Request for Waste Pickup:

Once the hazardous waste container is full or has been in the SAA for the maximum allowed

time (often up to one year for partially filled containers), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of trans-ACPD.
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Caption: Workflow for the safe disposal of trans-ACPD waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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